Cas no 23500-63-2 (Acetamide, 2-(4-chlorophenoxy)-N,N-dimethyl-)

Acetamide, 2-(4-chlorophenoxy)-N,N-dimethyl- structure
23500-63-2 structure
Product Name:Acetamide, 2-(4-chlorophenoxy)-N,N-dimethyl-
CAS No:23500-63-2
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD01121480
CID:3916960
PubChem ID:13672698
Update Time:2025-04-22

Acetamide, 2-(4-chlorophenoxy)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(4-chlorophenoxy)-N,N-dimethyl-
    • 2-(4-chlorophenoxy)-N,N-dimethylacetamide
    • SOSSMMCOETZESE-UHFFFAOYSA-N
    • 2-(4-chlorophenoxy)-N,N-dimethyl acetamide
    • 23500-63-2
    • STL260360
    • SCHEMBL9749821
    • CS-0300205
    • Z19727148
    • AKOS003556594
    • MDL: MFCD01121480
    • Inchi: 1S/C10H12ClNO2/c1-12(2)10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,7H2,1-2H3
    • InChI Key: SOSSMMCOETZESE-UHFFFAOYSA-N
    • SMILES: C(N(C)C)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 213.0556563Da
  • Monoisotopic Mass: 213.0556563Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.5Ų

Acetamide, 2-(4-chlorophenoxy)-N,N-dimethyl- Pricemore >>

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